Cas no 2171695-46-6 (3-(cyclopentylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)
3-(cyclopentylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(cyclopentylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
- 3-(cyclopentylcarbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- EN300-1513775
- 2171695-46-6
-
- Inchi: 1S/C24H26N2O5/c27-22(28)13-21(23(29)25-15-7-1-2-8-15)26-24(30)31-14-20-18-11-5-3-9-16(18)17-10-4-6-12-19(17)20/h3-6,9-12,15,20-21H,1-2,7-8,13-14H2,(H,25,29)(H,26,30)(H,27,28)
- InChI Key: LNMANXMACIKKEY-UHFFFAOYSA-N
- SMILES: O(C(NC(CC(=O)O)C(NC1CCCC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 422.18417193g/mol
- Monoisotopic Mass: 422.18417193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 8
- Complexity: 640
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 105Ų
3-(cyclopentylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1513775-0.05g |
3-(cyclopentylcarbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171695-46-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1513775-0.1g |
3-(cyclopentylcarbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171695-46-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1513775-0.25g |
3-(cyclopentylcarbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171695-46-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1513775-0.5g |
3-(cyclopentylcarbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171695-46-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1513775-1.0g |
3-(cyclopentylcarbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171695-46-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1513775-2.5g |
3-(cyclopentylcarbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171695-46-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1513775-5.0g |
3-(cyclopentylcarbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171695-46-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1513775-10.0g |
3-(cyclopentylcarbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171695-46-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1513775-50mg |
3-(cyclopentylcarbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171695-46-6 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1513775-100mg |
3-(cyclopentylcarbamoyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid |
2171695-46-6 | 100mg |
$2963.0 | 2023-09-27 |
3-(cyclopentylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 3-(cyclopentylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
Professional Introduction to 3-(cyclopentylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid (CAS No. 2171695-46-6)
3-(cyclopentylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
This compound, identified by the CAS number 2171695-46-6, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. Its unique molecular structure, characterized by a cyclopentylcarbamoyl group and a 9H-fluoren-9-yl)methoxycarbonyl}amino moiety, positions it as a promising candidate for various therapeutic applications. The intricate arrangement of these functional groups not only contributes to its distinct chemical properties but also opens up novel avenues for drug design and development.
The compound’s primary interest lies in its potential as a building block for the synthesis of more complex molecules. The presence of both the cyclopentylcarbamoyl and 9H-fluoren-9-yl)methoxycarbonyl}amino groups provides a versatile platform for further chemical modifications, enabling researchers to tailor its pharmacological properties to specific therapeutic needs. This flexibility is particularly valuable in the context of modern drug discovery, where precision and specificity are paramount.
In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways with high selectivity. The structure of 3-(cyclopentylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid aligns well with this trend, as it incorporates elements that have shown promise in interacting with biological targets. For instance, the fluorenylmethoxycarbonyl (Fmoc) group is widely recognized for its utility in peptide synthesis and as a protecting group in organic chemistry, while the cyclopentyl moiety is known for its ability to enhance binding affinity and metabolic stability.
The compound’s potential applications extend to several areas of medicine. One notable area is its use as an intermediate in the synthesis of protease inhibitors, which are critical in treating conditions such as HIV/AIDS and cancer. Protease inhibitors work by binding to and inhibiting the activity of proteases, enzymes that play a crucial role in various physiological processes. The structural features of 3-(cyclopentylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid make it an ideal candidate for designing molecules that can effectively target these enzymes.
Furthermore, the compound has shown promise in preclinical studies as a potential therapeutic agent for neurological disorders. The ability of its molecular structure to interact with specific receptors and ion channels in the brain suggests that it could be used to develop treatments for conditions such as Alzheimer’s disease, Parkinson’s disease, and epilepsy. These diseases are characterized by disruptions in neuronal communication, and compounds that can modulate these pathways hold significant therapeutic potential.
The synthesis of 3-(cyclopentylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves a series of well-established organic reactions, including condensation, cyclization, and functional group transformations. The use of advanced synthetic techniques ensures high yields and purity, making it suitable for further pharmaceutical development. Researchers have leveraged these techniques to optimize the synthetic route, reducing costs and improving scalability without compromising on quality.
In addition to its therapeutic applications, this compound has also garnered attention for its potential in materials science. The unique combination of functional groups makes it a valuable precursor for developing new materials with enhanced properties. For example, it can be used to create polymers with improved mechanical strength or biodegradability. These advancements could have wide-ranging implications across various industries, from packaging to medical devices.
The ongoing research into 3-(cyclopentylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is driven by its multifaceted potential. Scientists are exploring new synthetic methodologies to further refine its properties and expand its applications. Collaborative efforts between academia and industry are playing a crucial role in accelerating these developments. By combining expertise from different fields, researchers aim to unlock the full therapeutic and material potential of this compound.
The future prospects for 3-(cyclopentylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid are bright, with ongoing studies suggesting new ways it can be integrated into drug discovery and material science initiatives. As our understanding of biological systems continues to evolve, so too will our ability to harness this compound’s unique properties for beneficial purposes. It stands as a testament to the power of interdisciplinary research in addressing complex challenges across multiple domains.
2171695-46-6 (3-(cyclopentylcarbamoyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)